1-(4-Bromobutoxy)-2-ethylbenzene

• Molecular Formula: C12H17BrO
• Molecular Weight: 257.17 g/mol
• IUPAC Name: 1-(4-bromobutoxy)-2-ethylbenzene
• InChI: InChI=1S/C12H17BrO/c1-2-11-7-3-4-8-12(11)14-10-6-5-9-13/h3-4,7-8H,2,5-6,9-10H2,1H3
• InChI Key: WLNAVVIFRUQNBM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1OCCCCBr

Description

1-(4-Bromobutoxy)-2-ethylbenzene is a useful research compound. Its molecular formula is C12H17BrO and its molecular weight is 257.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The solution of 19.04 ml of 2-ethylphenol in 24 ml of 1,4-dibromobutane is heated to 100° C. with stirring and admixed slowly with 99.2 ml of 1.6M NaOH. The emulsion is stirred at 100° C. over 20 h. The reaction mixture is cooled and extracted with tert-butyl methyl ether (2×150 ml). The organic phases are washed successively with 2M NaOH (1×150 ml), water (1×150 ml) and brine (1×150 ml), dried over sodium sulphate, filtered and concentrated by evaporation. The title compound is obtained as a slightly yellowish oil from the residue by means of distillation. b.p. 132° C. (1.1 mbar); Rt=5.75.